4-Chloro-3-piperidin-1-yl-benzoic acid

• IUPAC Name: 4-chloro-3-piperidin-1-ylbenzoic acid
• InChI: InChI=1S/C12H14ClNO2/c13-10-5-4-9(12(15)16)8-11(10)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2,(H,15,16)
• InChI Key: AWYXXFCRDASAPP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=CC(=C2)C(=O)O)Cl
• Molecular Formula: C12H14ClNO2
• DSSTOX Substance ID: DTXSID801283637
• Molecular Weight: 239.70 g/mol
• CAS No.: 886501-28-6

Description

4-Chloro-3-piperidin-1-yl-benzoic acid is a useful research compound. Its molecular formula is C12H14ClNO2 and its molecular weight is 239.7 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Hybrid Compounds

4-Chloro-3-piperidin-1-yl-benzoic acid derivatives are utilized in the synthesis of hybrid compounds, integrating pharmacophoric fragments to create novel systems. One study demonstrated the synthesis of such hybrids through reactions involving nitrogenous bases like piperidine, resulting in compounds with potential pharmacological significance (Ivanova et al., 2019).

Enzymatic Metabolism in Drug Development

Research on novel antidepressants has identified the metabolic pathways of compounds structurally related to this compound. These studies explore the enzymatic oxidation processes leading to various metabolites, which is crucial for understanding drug metabolism and designing safer and more effective therapeutic agents (Hvenegaard et al., 2012).

Serotonin Receptor Agonism for Gastrointestinal Motility

Derivatives of this compound have been synthesized and evaluated for their serotonin 4 (5-HT(4)) receptor agonist activity, showing promise for improving gastrointestinal motility. This research contributes to the development of new prokinetic drugs with potential applications in gastrointestinal disorders (Sonda et al., 2003).

Corrosion Inhibition

Piperidine derivatives, including those related to this compound, have been investigated for their potential as green corrosion inhibitors on iron surfaces. Theoretical studies using DFT and Monte Carlo dynamics provide insight into their interaction with iron, highlighting their utility in corrosion protection applications (Belghiti et al., 2018).

Antimicrobial Activity

Compounds synthesized from 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives, structurally related to this compound, have demonstrated significant antimicrobial activities. These compounds offer potential for developing new antimicrobial agents, particularly for agricultural applications in protecting tomato plants from bacterial and fungal pathogens (Vinaya et al., 2009).

Mechanism of Action

Target of Action

Similar compounds have been used in the development of proteolysis targeting chimeras (protacs), which are designed to degrade specific proteins within the cell .

Mode of Action

Based on its structural similarity to other compounds used in protac development , it may act as a linker molecule that binds to a target protein and an E3 ubiquitin ligase, facilitating the degradation of the target protein.

Biochemical Pathways

If it functions as a protac, it would be involved in the ubiquitin-proteasome pathway, leading to the degradation of specific target proteins .

Result of Action

If it functions as a PROTAC, the primary result of its action would be the degradation of specific target proteins within the cell .

Biochemical Analysis

Biochemical Properties

4-Chloro-3-piperidin-1-yl-benzoic acid plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. It has been observed to interact with various enzymes and proteins, influencing their activity and function. For instance, this compound can act as an inhibitor or activator of specific enzymes, thereby modulating biochemical pathways . The nature of these interactions often involves binding to the active site of the enzyme or altering the enzyme’s conformation, which can either enhance or inhibit its catalytic activity .

Cellular Effects

The effects of this compound on cellular processes are diverse. This compound has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can modulate the activity of signaling molecules, leading to changes in downstream signaling cascades . Additionally, it can affect the expression of specific genes by interacting with transcription factors or other regulatory proteins . These changes in gene expression can subsequently alter cellular metabolism, impacting processes such as energy production, biosynthesis, and degradation .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One key mechanism involves binding interactions with biomolecules, such as enzymes and receptors . By binding to these targets, this compound can inhibit or activate their function, leading to changes in biochemical pathways . Additionally, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins, thereby modulating the transcription of specific genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are important factors to consider, as they can influence its long-term effects on cellular function . Studies have shown that this compound remains stable under certain conditions, but its activity may decrease over time due to degradation . Long-term exposure to this compound can lead to cumulative effects on cellular processes, which may differ from short-term effects .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound may exhibit minimal effects, while higher doses can lead to significant biochemical and cellular changes . Threshold effects have been observed, where a certain dosage is required to elicit a measurable response . Additionally, high doses of this compound can result in toxic or adverse effects, such as cellular damage or disruption of normal physiological processes .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism . This compound can influence metabolic flux, altering the levels of specific metabolites within cells . The interactions with metabolic enzymes can lead to changes in the production and degradation of key biomolecules, impacting overall cellular metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its activity and function. This compound can interact with transporters and binding proteins that facilitate its movement across cellular membranes . Additionally, the localization and accumulation of this compound within specific cellular compartments can influence its biochemical effects .

Subcellular Localization

The subcellular localization of this compound is an important factor in determining its activity and function. This compound can be directed to specific compartments or organelles within cells through targeting signals or post-translational modifications . The localization of this compound within these compartments can influence its interactions with other biomolecules and its overall biochemical effects .